N-(2,4-difluorophenyl)-2-(4-oxo-7-phenyl-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide
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Description
N-(2,4-difluorophenyl)-2-(4-oxo-7-phenyl-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C24H21F2N5O2S and its molecular weight is 481.52. The purity is usually 95%.
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Scientific Research Applications
Chemical Patents and Market Impact
The chemical compound has been mentioned in the context of pharmaceutical patents, reflecting its potential utility in various therapeutic areas. Patented compounds similar to it have been noted for activities such as cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic effects (Habernickel, 2002).
Biological Activity and Drug Discovery
Research has been conducted on compounds with structural similarities, focusing on their biological activity. For instance, certain compounds have been identified as potent inhibitors in specific biochemical pathways, highlighting the potential of this chemical class in drug discovery (Shibuya et al., 2018).
Synthesis and Pharmacological Properties
Studies have explored the synthesis of novel compounds within this chemical class, investigating their potential analgesic and anti-inflammatory activities. These research efforts underscore the compound's relevance in developing new pharmacological agents (Demchenko et al., 2015).
Alternative Product Development
Research into the synthesis of alternative products from similar chemical structures has been conducted, revealing the versatility and potential applications of these compounds in various chemical reactions and product developments (Krauze et al., 2007).
Antioxidant and Antitumor Evaluation
The compound's structural analogs have been synthesized and evaluated for their antioxidant and antitumor activities. This line of research highlights the potential of such compounds in therapeutic applications targeting oxidative stress and cancer (Hamama et al., 2013).
Novel Synthesis and Biological Applications
Continued exploration in the synthesis of new chemical derivatives and their potential biological applications has been a focus of recent research. This work contributes to a deeper understanding of the compound's chemical properties and potential uses in various biological contexts (Khalil et al., 2017).
Cytotoxic Activity Against Cancer Cell Lines
Research on novel compounds bearing similar scaffolds has been conducted, with a focus on testing their cytotoxicity against human cancer cell lines. This indicates the compound's potential role in developing new anticancer agents (Ding et al., 2012).
Anticancer Activity
Studies on fluoro-substituted compounds related to this chemical have shown significant anti-lung cancer activity, suggesting the potential of this compound class in cancer treatment (Hammam et al., 2005).
Properties
IUPAC Name |
N-(2,4-difluorophenyl)-2-(4-oxo-7-phenyl-2-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21F2N5O2S/c25-16-9-10-18(17(26)13-16)27-19(32)14-31-23(33)21-22(20(29-31)15-7-3-1-4-8-15)34-24(28-21)30-11-5-2-6-12-30/h1,3-4,7-10,13H,2,5-6,11-12,14H2,(H,27,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWZNKSBZJOQHBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC3=C(S2)C(=NN(C3=O)CC(=O)NC4=C(C=C(C=C4)F)F)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21F2N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.